Cas no 2137875-33-1 (5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is a heterocyclic amine derivative featuring a pyrazole and tetrahydropyridine scaffold. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. Its structural framework allows for further functionalization, enabling the development of selective ligands or modulators for receptor-based applications. The presence of both a basic amine and a methylpyrazole moiety enhances its solubility and binding affinity, making it suitable for exploratory research in neuropharmacology. The compound's stability and synthetic accessibility further support its utility in drug discovery programs.
5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine structure
2137875-33-1 structure
Product Name:5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
CAS No:2137875-33-1
MF:C10H16N4
MW:192.260841369629
CID:6607083
PubChem ID:165456097
Update Time:2025-05-21

5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
    • EN300-743108
    • 2137875-33-1
    • Inchi: 1S/C10H16N4/c1-14-3-2-10(13-14)5-8-4-9(11)7-12-6-8/h2-4,9,12H,5-7,11H2,1H3
    • InChI Key: YDNOSVNIKBTIGY-UHFFFAOYSA-N
    • SMILES: N1CC(CC2C=CN(C)N=2)=CC(C1)N

Computed Properties

  • Exact Mass: 192.137496527g/mol
  • Monoisotopic Mass: 192.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 55.9Ų

5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Pricemore >>

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Additional information on 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Recent Advances in the Study of 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS: 2137875-33-1)

The compound 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS: 2137875-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and tetrahydropyridine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine exhibits affinity for specific receptors in the central nervous system, particularly those involved in dopamine and serotonin signaling. These findings have sparked interest in its potential applications for neurological and psychiatric disorders, such as Parkinson's disease and depression.

In addition to its neurological effects, recent research has explored the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a viable candidate for oral administration, a critical factor in its development as a therapeutic agent. Furthermore, metabolic stability studies have indicated that the compound undergoes minimal hepatic degradation, suggesting a prolonged half-life and reduced dosing frequency.

The synthetic pathways for 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine have also been optimized in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. These improvements are essential for facilitating large-scale manufacturing and ensuring consistency in preclinical and clinical studies.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is investigating its utility in other therapeutic areas, including oncology and inflammation. Early-stage studies have shown that derivatives of 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine exhibit anti-proliferative effects in certain cancer cell lines, opening new avenues for exploration. As the body of evidence grows, this molecule is poised to become a cornerstone in the development of next-generation pharmaceuticals.

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